molecular formula C16H16O2 B8433796 3,3-Diphenylbutanoic acid

3,3-Diphenylbutanoic acid

Cat. No.: B8433796
M. Wt: 240.30 g/mol
InChI Key: REDVYVVPIKMRHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3-Diphenylbutanoic acid (CAS: Not explicitly provided in evidence; structurally referenced in ) is a carboxylic acid derivative featuring two phenyl groups attached to the third carbon of a butanoic acid backbone. Its structure distinguishes it from positional isomers like 2,2-diphenylbutanoic acid (CAS: 4226-57-7) . The compound’s steric bulk, conferred by the two phenyl groups, significantly influences its physicochemical properties, such as solubility, acidity (pKa), and reactivity.

This compound is structurally relevant in pharmaceutical chemistry, as seen in derivatives like Imidafenacin-related compounds (e.g., 4-(2-methylimidazol-1-yl)-2,2-diphenylbutanoic acid), which are intermediates or impurities in drug synthesis .

Properties

Molecular Formula

C16H16O2

Molecular Weight

240.30 g/mol

IUPAC Name

3,3-diphenylbutanoic acid

InChI

InChI=1S/C16H16O2/c1-16(12-15(17)18,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,12H2,1H3,(H,17,18)

InChI Key

REDVYVVPIKMRHX-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)O)(C1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Physical Comparison

Compound Name CAS Number Molecular Formula Substituents (Position) Key Features
3,3-Diphenylbutanoic acid - C₁₆H₁₆O₂ Phenyl (C3, C3) Bulky hydrophobic core; potential low water solubility
2,2-Diphenylbutanoic acid 4226-57-7 C₁₆H₁₆O₂ Phenyl (C2, C2) Less steric hindrance than 3,3-isomer; synthesized via diphenylacetonitrile
3-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid 1181635-62-0 C₁₂H₁₅FO₂ 4-Fluoro-3-methylphenyl (C3), methyl (C3) Electron-withdrawing fluorine enhances acidity; potential antimicrobial use
4-(2-Methylimidazol-1-yl)-2,2-diphenylbutanoic acid 174266-18-3 C₂₀H₂₀N₂O₂ Imidazole (C4), phenyl (C2, C2) Pharmacologically active (e.g., Imidafenacin impurity); heterocyclic moiety aids receptor binding
2,4-Dihydroxy-3,3-dimethyl-butanoic acid 1902-01-8 C₆H₁₁NaO₄ Hydroxy (C2, C4), dimethyl (C3) Polar substituents increase water solubility; used in material science

Physicochemical Properties

  • Solubility: Bulky phenyl groups in 3,3-diphenylbutanoic acid reduce aqueous solubility compared to polar derivatives like 2,4-dihydroxy-3,3-dimethyl-butanoic acid .
  • Acidity (pKa): The electron-withdrawing effect of phenyl groups lowers the pKa of 3,3-diphenylbutanoic acid compared to unsubstituted butanoic acid (pKa ~4.8). Exact values require experimental validation.

Q & A

Basic: What are the common synthetic routes for 3,3-Diphenylbutanoic acid, and how do reaction conditions influence yield and purity?

Methodological Answer:
3,3-Diphenylbutanoic acid can be synthesized via Friedel-Crafts alkylation of benzene derivatives or through Suzuki-Miyaura coupling to introduce aryl groups. For example, highlights that analogous compounds (e.g., 3,3-dimethylglutaric acid) are synthesized via hydrolysis of cyclic intermediates like 4,4-dimethyl-2,6-diketopiperidine-3,5-dicarbonitrile, achieving >99% yield under optimized conditions . Key factors include:

  • Catalyst selection : Lewis acids (e.g., AlCl₃) for Friedel-Crafts reactions.
  • Temperature control : Elevated temperatures (80–120°C) improve coupling efficiency in Suzuki reactions.
  • Purification : Recrystallization from ethanol/water mixtures enhances purity (>95%).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.